Smart hydrogels exhibiting UCST-type volume changes under physiologically relevant conditions†
RSC Advances Pub Date: 2014-10-09 DOI: 10.1039/C4RA10612A
Abstract
In this study, we prepared hydrogels composed of poly(allylurea) copolymers that exhibited UCST-type phase separation behaviour. This is the first example of a hydrogel showing a positive thermo-sensitive volume change under physiologically relevant conditions. Of interest, no hysteresis was observed between cooling and heating swelling changes.
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